Tetrachlorosilane
Overview
Description
Tetrachlorosilane, also known as silicon tetrachloride, is a versatile reagent widely used in organic synthesis and industrial applications. It serves as an effective dehydrating agent, trans-silylating reagent, and a precursor for the in situ preparation of various stoichiometric reagents in synthetic chemistry .
Synthesis Analysis
The synthesis of tetrachlorosilane-based compounds can be achieved through various methods. For instance, the reaction of trichlorosilane with conjugated dienes or acetylene solutions in the presence of tetrabutylphosphonium chloride leads to the formation of silacyclopentenes or disilacyclohexadienes . Additionally, tetrachlorosilane can be reacted with carboxylic acids to yield corresponding acid chlorides or tetraacyloxysilanes, depending on the pKa values of the acids .
Molecular Structure Analysis
The molecular structure of tetrachlorosilane derivatives can be complex. For example, a heptacoordinate trichlorosilane with a tetradentate ligand exhibits a structure where three methoxy oxygen atoms are located opposite to the chlorine atoms, with an average Si···O interatomic distance shorter than the sum of van der Waals radii . The structure of a tetrachlorosilane derivative was also determined by X-ray crystallography, confirming the presence of a 1,4-disilacyclohexa-2,5-diene framework .
Chemical Reactions Analysis
Tetrachlorosilane undergoes various chemical reactions. It can be used in thionation reactions of aromatic aldehydes to yield thioaldehydes , and in the alkylation of chlorosilanes to produce polyfluoroalkylsilanes . Additionally, tetrachlorosilane reacts with tetrahydropyran in the presence of anhydrous zinc chloride, leading to the formation of dichloropentane and chlorine-substituted orthosilicic esters .
Physical and Chemical Properties Analysis
The physical properties of tetrachlorosilane derivatives have been studied, such as in the case of tetra(2-chloro)ethoxysilane, which was found to be monomeric in benzene solution . The reactivity of tetrachlorosilane with various substrates, such as carboxylic acids and tetrahydropyran, has been explored, demonstrating its versatility as a reagent .
Scientific Research Applications
Versatility in Organic Synthesis
Tetrachlorosilane (TCS) has gained attention as a versatile reagent in organic synthesis. It is effectively used as a dehydrating agent and a trans-silylating reagent. TCS is also utilized as a substrate for in situ preparation of other stoichiometric reagents in synthetic organic chemistry. Examples include its use in TCS-NaI (Iodotrichlorosilane, ITCS), TCS-NaN3 (azidochlorosilanes), and combinations with ZnCl2, Zn, KCN, Na2S. Its applications as a dehydrating agent and in "in situ" reagents like TCS-NaN3 are particularly noteworthy (Salama, Elmorsya, & Ismaila, 2008).
Synthesis from Abandoned Catalysts
Research has explored synthesizing tetrachlorosilane from spent silicon contact mass and chlorine gas using the fluidized bed technique. This method investigates reaction conditions, fluidized bed structures, and heat change modes. The focus is on producing tetrachlorosilane, a primary material in fumed silica production, which has extensive and optimistic applications (Yang Shi-cheng, 2010).
Nanoparticle Fabrication
Electroreduction of tetrachlorosilane has been used to fabricate silicon nanoparticles. These particles, typically 3 nm in size, consist of an amorphous phase and exhibit optical properties like absorption at 5.1 eV and visible photoluminescence around 2.74 eV at room temperature (Aihara et al., 2001).
Enhancement of Epoxy Coatings
Tetrachlorosilane (TCS) has been used to investigate the effect of SiO2-graphene oxide nanohybrids on epoxy coatings. The addition of these nanohybrids significantly improves the pull-off adhesion strength and water contact angle on coatings, enhancing the corrosion protection performance (Pourhashem, Vaezi, & Rashidi, 2017).
Development of Branched Polysilanes
TCS has been incorporated into soluble branched polysilanes, forming polymers with potential spiro and bicyclic units. These polymers display unique absorption and emission characteristics in the ultraviolet and visible spectrum, indicating the presence of silicon clusters and their easy oxidation (Matyjaszewski, Chruściel, Maxka, & Sasaki, 1995).
Synthesis of β-Chloroketones
TCS has been employed in the efficient hydrochlorination of α, β-unsaturated ketones to produce β-chloroketones. This synthesis leverages TCS's reactivity with various compounds, demonstrating its versatility in organic reactions (Salama & Elmorsy, 2011).
Safety And Hazards
Future Directions
The predominant polycrystalline silicon technology is currently still the Siemens process including the conversion of technical grade silicon (synthesized by carbon-thermal reduction of quartzites) to trichlorosilane followed by rectification and hydrogen reduction . The cost of product silicon can be cut down by reducing the trichlorosilane synthesis costs through process and equipment improvement .
properties
IUPAC Name |
tetrachlorosilane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cl4Si/c1-5(2,3)4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDNAPBUWERUEDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Si](Cl)(Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl4Si, SiCl4 | |
Record name | SILICON TETRACHLORIDE | |
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Record name | TETRACHLOROSILANE | |
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Record name | Silicon tetrachloride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Silicon_tetrachloride | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID0029711 | |
Record name | Silane, tetrachloro- | |
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Molecular Weight |
169.9 g/mol | |
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Physical Description |
Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis., Colorless fuming liquid with a suffocating odor; [HSDB], COLOURLESS CLEAR FUMING LIQUID WITH PUNGENT ODOUR. | |
Record name | SILICON TETRACHLORIDE | |
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Record name | TETRACHLOROSILANE | |
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Boiling Point |
135.7 °F at 760 mmHg (USCG, 1999), 135.7 °F, 59 °C, 57 °C | |
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Record name | TETRACHLOROSILANE | |
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Solubility |
Miscible with benzene, ether, chloroform, petroleum ether, Miscible in all proportions with carbon tetrachloride, tin tetrachloride, titanium chloride, sulfur mono- & dichlorides, Solubility in water: reaction | |
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Record name | TETRACHLOROSILANE | |
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Density |
1.48 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.52 @ 0 °C/4 °C, Density: 1.90 @ -97 °C; Liq: 1.483 @ 20 °C; Decomp in alcohol, Relative density (water = 1): 1.48 | |
Record name | SILICON TETRACHLORIDE | |
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Record name | SILICON TETRACHLORIDE | |
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Record name | TETRACHLOROSILANE | |
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Vapor Density |
7.59 g/l, Relative vapor density (air = 1): 5.9 | |
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Vapor Pressure |
236.0 [mmHg], 236 mm Hg @ 25 °C /Calculated from experimentally derived coefficients/, Vapor pressure, kPa at 20 °C: 26 | |
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Impurities |
Grades: Technical; 99.5%; CP (99.8%); semiconductor, Low purity tetrachlorosilane used as a raw material in the production of fumed silica contains some trichlorosilane as well as methyltrichlorosilane. | |
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Product Name |
Silicon tetrachloride | |
Color/Form |
Colorless, clear, mobile, fuming liquid | |
CAS RN |
10026-04-7 | |
Record name | SILICON TETRACHLORIDE | |
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Record name | SILICON TETRACHLORIDE | |
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Melting Point |
-94 °F (USCG, 1999), -70 °C, -68 °C | |
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Synthesis routes and methods I
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Citations
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